Cas no 2171609-82-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamidopropanoic acid
• CAS No: 2171609-82-6
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6478534
• PubChem ID: 165823491
• Update Time: 2025-06-11

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamidopropanoic acid
• 2171609-82-6
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxy-4-methylpentanamido]propanoic acid
• EN300-1526462

• Inchi： 1S/C25H30N2O6/c1-25(2,32-3)14-21(23(30)26-13-12-22(28)29)27-24(31)33-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： LADBKPWNINBVHJ-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC(C(NCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamidopropanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamidopropanoic acid (CAS No. 2171609-82-6) in Modern Chemical and Biomedical Research

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamidopropanoic acid, identified by its CAS number 2171609-82-6, represents a compound of significant interest in the realm of chemical and biomedical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development, particularly in the synthesis of novel bioactive molecules. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its backbone suggests unique chemical properties that make it a promising candidate for further exploration.

The structural framework of this compound incorporates several key functional groups that contribute to its reactivity and biological activity. The fluoren-9-yl substituent, known for its stability and fluorescence properties, can serve as an effective handle for molecular probes and imaging agents. Additionally, the methoxycarbonyl group enhances the compound's solubility and stability, making it suitable for various biochemical assays. These features position the molecule as a valuable tool in the development of targeted therapies and diagnostic tools.

In recent years, there has been growing interest in the use of fluorene-based derivatives in pharmaceutical research due to their favorable photophysical properties. The fluoren-9-yl moiety, in particular, has been extensively studied for its ability to act as a scaffold in drug design. Its rigid structure and tunable electronic properties make it an ideal candidate for modulating biological pathways. For instance, studies have demonstrated the potential of fluorene derivatives in inhibiting kinases and other enzymes involved in cancer progression. This underscores the therapeutic relevance of compounds like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamidopropanoic acid, which may serve as a precursor or analog for novel anticancer agents.

The methoxycarbonyl group in the compound's structure also plays a crucial role in its biological activity. This functionality is commonly used in peptide mimetics and peptidomimetics, where it helps stabilize the conformation of bioactive peptides. By incorporating this group into a larger molecule, researchers can design compounds that mimic the binding properties of natural peptides while avoiding their metabolic degradation. This approach has been particularly successful in the development of protease inhibitors and receptor antagonists.

Moreover, the 4-methoxy-4-methylpentanamidopropanoic acid moiety contributes to the compound's solubility and bioavailability, making it more amenable to formulation as an oral or injectable drug. The amide linkage is a common feature in biologically active molecules, providing a stable core structure that can be modified to target specific biological processes. The methoxy group further enhances solubility while also serving as a site for post-synthetic modifications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding interactions between this compound and target proteins. Such computational studies have already revealed promising leads for drug discovery programs involving 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamidopropanoic acid, suggesting its utility in treating neurological disorders, inflammatory diseases, and other conditions.

In addition to its pharmaceutical applications, this compound has shown potential in materials science due to its unique photophysical properties. The fluoren-9-yl moiety can be integrated into organic light-emitting diodes (OLEDs) and other optoelectronic devices, where it serves as an emissive layer or host material. Its high quantum yield and stability make it an attractive candidate for improving device performance and efficiency.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process involves protecting group strategies, cross-coupling reactions, and careful purification steps to ensure high yields and purity. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce larger quantities of the material for research purposes.

Future research directions may explore derivatization strategies to enhance the biological activity of this compound further. For instance, modifications at the fluoren-9-yl or methoxycarbonyl positions could lead to new analogs with improved potency or selectivity against specific targets. Additionally, exploring different solvent systems or reaction conditions might optimize its synthesis while minimizing waste generation.

The integration of green chemistry principles into synthetic protocols is another area of focus for researchers working with this compound. By employing catalytic methods that reduce reliance on hazardous reagents or by optimizing reaction conditions to minimize energy consumption, scientists can make drug development more sustainable while maintaining high standards of efficiency.

In conclusion,3-2-({(9H-fluoren-9-yli m m oxycarbonyl}amino)-4-methoxy 4 methylpentanamidopropanoic acid (CAS No 2171609826) represents a versatile molecule with significant potential across multiple domains including pharmaceuticals materials science It structural features such as th fluorenylm moity methoxycarbonyl group amide linkage offer unique advantages that make it valuable tool In continued exploration will likely uncover additional applications further solidifying role important research chemical